13,14-dihydro-15-keto Prostaglandin E2
13,14-dihydro-15-keto Prostaglandin E2
13, 14-Dihydro-15-keto-pge2, also known as 15-keto-13, 14-dihydro-pge2 or DHK-pge2, belongs to the class of organic compounds known as prostaglandins and related compounds. These are unsaturated carboxylic acids consisting of a 20 carbon skeleton that also contains a five member ring, and are based upon the fatty acid arachidonic acid. Thus, 13, 14-dihydro-15-keto-pge2 is considered to be an eicosanoid lipid molecule. 13, 14-Dihydro-15-keto-pge2 is considered to be a practically insoluble (in water) and relatively neutral molecule. 13, 14-Dihydro-15-keto-pge2 has been detected in multiple biofluids, such as urine and blood. Within the cell, 13, 14-dihydro-15-keto-pge2 is primarily located in the membrane (predicted from logP) and cytoplasm. 13, 14-Dihydro-15-keto-pge2 can be biosynthesized from prostaglandin E2.
13,14-dihydro-15-oxo-prostaglandin E2 is the 13,14-dihydro derivative of 15-oxo-prostaglandin E2. It derives from a prostaglandin E2. It is a conjugate acid of a 13,14-dihydro-15-oxo-prostaglandin E2(1-).
13,14-dihydro-15-oxo-prostaglandin E2 is the 13,14-dihydro derivative of 15-oxo-prostaglandin E2. It derives from a prostaglandin E2. It is a conjugate acid of a 13,14-dihydro-15-oxo-prostaglandin E2(1-).
Brand Name:
Vulcanchem
CAS No.:
363-23-5
VCID:
VC0031392
InChI:
InChI=1S/C20H32O5/c1-2-3-6-9-15(21)12-13-17-16(18(22)14-19(17)23)10-7-4-5-8-11-20(24)25/h4,7,16-17,19,23H,2-3,5-6,8-14H2,1H3,(H,24,25)/b7-4-/t16-,17-,19-/m1/s1
SMILES:
CCCCCC(=O)CCC1C(CC(=O)C1CC=CCCCC(=O)O)O
Molecular Formula:
C20H32O5
Molecular Weight:
352.5 g/mol
13,14-dihydro-15-keto Prostaglandin E2
CAS No.: 363-23-5
Reference Standards
VCID: VC0031392
Molecular Formula: C20H32O5
Molecular Weight: 352.5 g/mol
| CAS No. | 363-23-5 |
|---|---|
| Product Name | 13,14-dihydro-15-keto Prostaglandin E2 |
| Molecular Formula | C20H32O5 |
| Molecular Weight | 352.5 g/mol |
| IUPAC Name | (Z)-7-[(1R,2R,3R)-3-hydroxy-5-oxo-2-(3-oxooctyl)cyclopentyl]hept-5-enoic acid |
| Standard InChI | InChI=1S/C20H32O5/c1-2-3-6-9-15(21)12-13-17-16(18(22)14-19(17)23)10-7-4-5-8-11-20(24)25/h4,7,16-17,19,23H,2-3,5-6,8-14H2,1H3,(H,24,25)/b7-4-/t16-,17-,19-/m1/s1 |
| Standard InChIKey | CUJMXIQZWPZMNQ-XYYGWQPLSA-N |
| Isomeric SMILES | CCCCCC(=O)CC[C@H]1[C@@H](CC(=O)[C@@H]1C/C=C\CCCC(=O)O)O |
| SMILES | CCCCCC(=O)CCC1C(CC(=O)C1CC=CCCCC(=O)O)O |
| Canonical SMILES | CCCCCC(=O)CCC1C(CC(=O)C1CC=CCCCC(=O)O)O |
| Appearance | Assay:≥95%A solution in methyl acetate |
| Physical Description | Solid |
| Description | 13, 14-Dihydro-15-keto-pge2, also known as 15-keto-13, 14-dihydro-pge2 or DHK-pge2, belongs to the class of organic compounds known as prostaglandins and related compounds. These are unsaturated carboxylic acids consisting of a 20 carbon skeleton that also contains a five member ring, and are based upon the fatty acid arachidonic acid. Thus, 13, 14-dihydro-15-keto-pge2 is considered to be an eicosanoid lipid molecule. 13, 14-Dihydro-15-keto-pge2 is considered to be a practically insoluble (in water) and relatively neutral molecule. 13, 14-Dihydro-15-keto-pge2 has been detected in multiple biofluids, such as urine and blood. Within the cell, 13, 14-dihydro-15-keto-pge2 is primarily located in the membrane (predicted from logP) and cytoplasm. 13, 14-Dihydro-15-keto-pge2 can be biosynthesized from prostaglandin E2. 13,14-dihydro-15-oxo-prostaglandin E2 is the 13,14-dihydro derivative of 15-oxo-prostaglandin E2. It derives from a prostaglandin E2. It is a conjugate acid of a 13,14-dihydro-15-oxo-prostaglandin E2(1-). |
| Synonyms | 13,14-dihydro-15-keto-PGE2 13,14-dihydro-15-ketoprostaglandin E2 15-keto-13,14-dihydro-PGE2 15-keto-13,14-dihydroprostaglandin E2 15-keto-13,14-dihydroprostaglandin E2, (11alpha)-isomer PGEM (13,14-dihydro-15-keto-PGE2) |
| Reference | 1.Hamberg, M., and Samuelsson, B. On the metabolism of prostaglandins E1 and E2 in man. The Journal of Biological Chemisty 246, 6713-6721 (1971). |
| PubChem Compound | 5280711 |
| Last Modified | Nov 11 2021 |
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